1,3-Cyclohexanedicarboxylic acid, dimethyl ester, cis-

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: dimethyl (1S,3R)-cyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C10H16O4/c1-13-9(11)7-4-3-5-8(6-7)10(12)14-2/h7-8H,3-6H2,1-2H3/t7-,8+
• InChI Key: BZUOYGUOKMUSPA-OCAPTIKFSA-N
• Isomeric SMILES: COC(=O)[C@@H]1CCC[C@@H](C1)C(=O)OC
• Canonical SMILES: COC(=O)C1CCCC(C1)C(=O)OC

Description

1,3-Cyclohexanedicarboxylic acid, dimethyl ester, cis- is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Cyclohexanedicarboxylic acid (45.0 g, 261.4 mmol) was dissolved in methanol (250 mL). Chlorotrimethylsilane (10.00 mL, 78.79 mmol) was added and the reaction was stirred at room temperature for 4 days. The reaction was checked by LC-MS with the product mass [M+H]+ 201 seen. The mixture was concentrated under reduced pressure. The resulting residue was diluted with dichloromethane (200 mL). The organic layer was then washed with saturated. NaHCO3, dried over sodium sulfate, filtered and concentrated under reduced pressure to give a slightly viscous, clear and colorless oil. The oil was redissolved in anhydrous THF and concentrated to yield 49.5 g (95%) of cyclohexane-1,3-dicarboxylic acid dimethyl ester, which was used in the next step without further purification.